Cas no 887589-09-5 (1,2-Benzenediaceticacid, 3-nitro-)

• Product Name: 1,2-Benzenediaceticacid, 3-nitro-
• CAS No: 887589-09-5
• MF: C₁₀H₉NO₆
• MW: 239.181563138962
• CID: 713513
• PubChem ID: 29922223
• Update Time: 2025-04-19

1,2-Benzenediaceticacid, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediaceticacid, 3-nitro-
• 2-[2-(carboxymethyl)-3-nitrophenyl]acetic acid
• 887589-09-5
• DTXSID00652184
• 2,2'-(3-Nitro-1,2-phenylene)diacetic acid
• AKOS015961877

• Inchi： 1S/C10H9NO6/c12-9(13)4-6-2-1-3-8(11(16)17)7(6)5-10(14)15/h1-3H,4-5H2,(H,12,13)(H,14,15)
• InChI Key： HLCBBVPNXRLNEV-UHFFFAOYSA-N
• SMILES： OC(CC1C(=CC=CC=1CC(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 239.04298701g/mol
• Monoisotopic Mass: 239.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų